Cas no 159305-11-0 (1-(3-methyl-1H-indazol-1-yl)-Ethanone)

• Product Name: 1-(3-methyl-1H-indazol-1-yl)-Ethanone
• CAS No: 159305-11-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1107045
• PubChem ID: 12639186
• Update Time: 2025-04-20

1-(3-methyl-1H-indazol-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1H-indazol-1-yl)-Ethanone
• 1-(3-methyl-1H-indazol-1-yl)Ethanone
• 1-(3-methyl-indazol-1-yl)-ethanone
• 1-Acetyl-3-methyl-1H-indazol
• 1-acetyl-3-methyl-1H-indazole
• 1-Acetyl-3-methyl-indazol
• SCHEMBL726679
• 159305-11-0
• DA-09740
• 1-acetyl-3-methylindazole
• PPNQRXQVQQPRRV-UHFFFAOYSA-N

• Inchi： 1S/C10H10N2O/c1-7-9-5-3-4-6-10(9)12(11-7)8(2)13/h3-6H,1-2H3
• InChI Key： PPNQRXQVQQPRRV-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=CC=CC=2C(C)=N1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.00480